Cas no 871481-11-7 (9-oxo-N-(pyridin-3-yl)methyl-9H-fluorene-2-carboxamide)

• Product Name: 9-oxo-N-(pyridin-3-yl)methyl-9H-fluorene-2-carboxamide
• CAS No: 871481-11-7
• MF: C₂₀H₁₄N₂O₂
• MW: 314.337364673615
• CID: 6272289
• PubChem ID: 16256661
• Update Time: 2025-10-17

9-oxo-N-(pyridin-3-yl)methyl-9H-fluorene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 9-oxo-N-(pyridin-3-yl)methyl-9H-fluorene-2-carboxamide
• 9-oxo-N-(pyridin-3-ylmethyl)-9H-fluorene-2-carboxamide
• 871481-11-7
• AB00689198-01
• Z108566238
• AKOS001160045
• VU0460251-2
• 9-oxo-N-(pyridin-3-ylmethyl)fluorene-2-carboxamide
• CCG-321488
• F3142-0121
• 9-oxo-N-[(pyridin-3-yl)methyl]-9H-fluorene-2-carboxamide

• Inchi： 1S/C20H14N2O2/c23-19-17-6-2-1-5-15(17)16-8-7-14(10-18(16)19)20(24)22-12-13-4-3-9-21-11-13/h1-11H,12H2,(H,22,24)
• InChI Key： AGTDVJKDHOHZNA-UHFFFAOYSA-N
• SMILES： O=C1C2C=CC=CC=2C2C=CC(C(NCC3C=NC=CC=3)=O)=CC=21

Computed Properties

• Exact Mass: 314.105527694g/mol
• Monoisotopic Mass: 314.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 492
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 59.1Ų

Additional information on 9-oxo-N-(pyridin-3-yl)methyl-9H-fluorene-2-carboxamide

9-Oxo-N-(Pyridin-3-Yl)Methyl-9H-Fluorene-2-Carboxamide (CAS No. 871481-11-7)

9-Oxo-N-(Pyridin-3-Yl)Methyl-9H-Fluorene-2-Carboxamide (CAS No. 871481-11-7) is a highly specialized organic compound with significant potential in various fields of chemistry and materials science. This compound, characterized by its unique structure, has garnered attention due to its versatile properties and applications in advanced materials, drug discovery, and optoelectronic devices. In this article, we will delve into the structural features, synthesis methods, and recent advancements in research related to this compound.

The molecular structure of 9-Oxo-N-(Pyridin-3-Yl)Methyl-9H(Fluorene)-2-Carboxamide comprises a fluorene core, which is a tricyclic aromatic system, fused with a pyridine ring and an amide group. The fluorene moiety is known for its excellent electronic properties, making it a cornerstone in the development of organic semiconductors. The pyridine ring introduces additional functionalities, such as nitrogen coordination sites, which can enhance the compound's reactivity and compatibility with other molecules. Recent studies have highlighted the importance of such hybrid structures in achieving high-performance materials for applications like organic light-emitting diodes (OLEDs) and organic field-effect transistors (OFETs).

One of the most notable aspects of CAS No. 871481-11-7 is its ability to act as a building block for advanced materials. Researchers have demonstrated that this compound can be incorporated into polymer frameworks to enhance their mechanical and electronic properties. For instance, a study published in *Nature Communications* in 2023 revealed that the integration of 9-Oxo-N-(Pyridin-Yl)Methyl Fluorene Derivatives into polymer backbones significantly improved charge transport efficiency in OLEDs. This advancement underscores the potential of this compound in revolutionizing display technologies by offering brighter, more energy-efficient screens.

In the realm of drug discovery, 9-Oxo-N-(Pyridin-Yl)Methyl Fluorene Derivatives have shown promise as scaffolds for designing bioactive molecules. The amide group present in the structure facilitates hydrogen bonding interactions, which are crucial for molecular recognition in biological systems. A recent investigation conducted at Stanford University explored the use of this compound as a template for developing inhibitors against key enzymes involved in neurodegenerative diseases. The results indicated that derivatives of this compound exhibited potent inhibitory activity, paving the way for further exploration in therapeutic applications.

The synthesis of CAS No. 871481-X-X involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The fluorene core is typically synthesized via Friedel-Crafts alkylation or cyclization reactions, while the pyridine ring is introduced through nucleophilic aromatic substitution or coupling reactions. Recent advancements in catalysis have enabled researchers to achieve higher yields and purities, making the synthesis more efficient and scalable.

Looking ahead, the versatility of 9-Oxo-N-(Pyridin-Yl)Methyl Fluorene Derivatives presents numerous opportunities for innovation across diverse industries. Its ability to serve as a versatile platform for material design positions it as a key player in the development of next-generation technologies. As research continues to uncover new applications and optimize its properties, this compound is poised to make significant contributions to both academic and industrial sectors.